Laxative Effect

Description

Laxative effect refers to the physiological action of substances or treatments that promote bowel movements and facilitate the evacuation of feces from the colon. This can be achieved through various mechanisms, including increasing stool bulk, softening stool consistency, stimulating intestinal motility, or altering fluid and electrolyte transport in the bowel. It is commonly utilized to alleviate constipation or for bowel preparation prior to medical procedures.